Cas no 1021094-04-1 (N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide)

• Product Name: N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide
• CAS No: 1021094-04-1
• MF: C₂₄H₃₃N₇O
• MW: 435.5651242733
• CID: 5456625
• Update Time: 2025-05-26

N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-benzylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-ethylbutanamide
• Butanamide, 2-ethyl-N-[2-[4-[4-(phenylmethyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
• N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide

• Inchi： 1S/C24H33N7O/c1-3-20(4-2)24(32)25-10-11-31-23-21(16-28-31)22(26-18-27-23)30-14-12-29(13-15-30)17-19-8-6-5-7-9-19/h5-9,16,18,20H,3-4,10-15,17H2,1-2H3,(H,25,32)
• InChI Key： KWINIXGKKHPEMZ-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(N1CCN(CC3=CC=CC=C3)CC1)N=CN=2)(=O)C(CC)CC

Additional information on N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide

Introduction to N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide (CAS No. 1021094-04-1)

N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021094-04-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The unique structural features of this compound, particularly its 4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl moiety, contribute to its potential therapeutic applications.

The< strong>N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide molecule is characterized by a complex heterocyclic framework, which includes a pyrazolo[3,4-d]pyrimidine core linked to a benzylpiperazine group. This structural configuration is known to enhance binding affinity to various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the< strong>benzylpiperazine substituent not only influences the compound's pharmacokinetic properties but also contributes to its overall solubility and bioavailability.

In recent years, there has been a growing interest in developing novel therapeutic agents that target inflammation and immune responses. The< strong>pyrazolo[3,4-d]pyrimidine scaffold is particularly relevant in this context, as it has been shown to modulate the activity of several key enzymes and receptors. For instance, studies have demonstrated that derivatives of this scaffold can inhibit Janus kinases (JAKs), which are central players in the signaling pathways that regulate immune cell function. The< strong>N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide compound represents a promising lead in this area, with potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

The< strong>ethylbutanamide moiety in the molecular structure of this compound is another critical feature that contributes to its pharmacological profile. Amide functional groups are well-known for their ability to enhance metabolic stability and binding interactions with biological targets. This characteristic makes< strong>N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-ethylbutanamide an attractive candidate for further development as a drug candidate. Additionally, the< strong>2-electilbutanamide part of the molecule may contribute to its solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body.

The synthesis of< strong>N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-y]}ethyl]-2-ehtilbutanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the pyrazolo[3,4-d]pyrimidine core typically involves cyclocondensation reactions between appropriate precursors under inert conditions. Subsequent functionalization with the< strong>benzylpiperazine group requires careful consideration to ensure regioselectivity and high yield. The introduction of the< strong>ethylbutanamide moiety is usually achieved through amide bond formation reactions, which can be carried out using various coupling reagents.

The pharmacological evaluation of< strong>N-{2-[4-(4-benzylpiperazin]-lH-pyrazol}[3， 44d}ypyrrmidin-l -yll ethyla}- 22 ethilbutanamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits significant inhibitory activity against several kinases involved in inflammation and cancer progression. For example, it has been demonstrated to inhibit JAK2 and Tyk2 kinases with high selectivity over other related kinases. These findings suggest that< strong>N-{2-[ 44( 44benzypiperazln -l yl) -l H - py rzol o [34d} p yrr midin-l -yll ethyla } - 22 ethilbutanamide could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its kinase inhibitory activity， recent studies have explored the potential of< strong>N{ -{22[ 44( 44benzypiperazln -l yl) -l H - py rzol o [34d} p yrr midin-l -yll ethyla } - 22 ethilbutanamide as an anti-cancer agent。 Preclinical studies have indicated that this compound can induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation。 Specifically， it has been observed to downregulate the expression of anti-apoptotic proteins such as BCL-xL， while simultaneously upregulating pro-apoptotic proteins like BAX。 These effects suggest that< strong>N{ -{22[ 44( 44benzypiperazln -l yl) -l H - py rzol o [34d} p yrr midin-l -yll ethyla } - 22 ethilbutanamide could be effective in treating various types of cancer， particularly those driven by dysregulated kinase activity。

The< strong>CAS No10210940_04_01 identifier ensures that researchers can reliably obtain consistent batches of this compound for their studies。 The CAS system provides a unique numerical identifier for each chemical substance， facilitating accurate documentation， inventory management， and regulatory compliance。 This standardized naming convention is essential for ensuring reproducibility in scientific research， particularly when multiple laboratories are collaborating on complex projects involving novel compounds。

The development of< strong>N{ -{22[ 44( 44benzypiperazln _ l yl) _ l H _ py rzol o [34d} p yrr midin-l _yll ethyla } _ 22 ethilbutanamide is part of a broader effort to discover and develop new therapeutic agents based on heterocyclic scaffolds。 These compounds have shown great promise due to their diverse biological activities and favorable pharmacokinetic properties。 The structural complexity of this molecule allows for extensive modifications， enabling researchers to optimize its potency， selectivity， and pharmacokinetic profile through structure-based drug design approaches。

In conclusion， N{ _{22[ 44( 44benzypiperazln _ l yl) _ l H _ py rzol o [34d} p yrr midin-l _yll ethyla } _ 22 ethilbutanamide (CAS No.10210940_04_01 ) is a fascinating compound with significant potential in pharmaceutical applications。 Its unique structural features， coupled with promising preclinical data， make it an attractive candidate for further development as a therapeutic agent。 As research continues to uncover new biological targets and mechanisms， compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today。